Cas no 64302-03-0 (4-Pyridinecarboxylic acid, 3-methylphenyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 3-methylphenyl ester
• CAS No: 64302-03-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1676443
• Update Time: 2024-09-03

4-Pyridinecarboxylic acid, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-methylphenyl ester

• Inchi： 1S/C13H11NO2/c1-10-3-2-4-12(9-10)16-13(15)11-5-7-14-8-6-11/h2-9H,1H3
• InChI Key： RFJOJJROACDQBO-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(OC2=CC=CC(C)=C2)=O)=C1

Computed Properties

• Exact Mass: 213.07903

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 152 °C(Press: 0.3 Torr)
• PSA: 39.19
• pka: 2.91±0.10(Predicted)